Cas no 1240570-60-8 (5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 1240570-60-8
• MF: C₈H₅ClFN₃S
• MW: 229.661802053452
• MDL: MFCD16810309
• CID: 4690284
• PubChem ID: 13142207
• Update Time: 2025-05-23

5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine
• Z2752750067

• MDL： MFCD16810309
• Inchi： 1S/C8H5ClFN3S/c9-5-3-4(1-2-6(5)10)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
• InChI Key： OLJGSHPMCJDEDS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NN=C(N)S1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Topological Polar Surface Area: 80

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine

5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine: A Comprehensive Overview

5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine, also identified by the CAS Registry Number 1240570-60-8, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazoles, which are five-membered rings consisting of sulfur and nitrogen atoms. The presence of chlorine and fluorine substituents on the aromatic ring introduces unique electronic properties, making this compound a subject of interest in both academic and industrial research.

The molecular structure of 5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine is characterized by a thiadiazole ring fused with an aromatic ring containing chlorine and fluorine substituents. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its role as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers. The unique electronic properties of the thiadiazole ring, combined with the electron-withdrawing effects of chlorine and fluorine substituents, make this compound an ideal candidate for such applications. Furthermore, its ability to form stable complexes with metal ions has opened new avenues in metallo-drug design.

In addition to its pharmaceutical applications, 5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine has shown promise in materials science. Recent advancements have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties. For instance, its incorporation into polymer frameworks has been shown to enhance conductivity and thermal stability, making it a valuable component in the development of high-performance polymers.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent optimizations in synthetic protocols have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. These improvements have been driven by a deeper understanding of the reaction mechanisms involved and the use of advanced catalytic systems.

From an environmental perspective, 5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine exhibits favorable biodegradation characteristics under specific conditions. Studies have shown that it can be effectively degraded by microbial communities in controlled environments, reducing concerns related to its persistence in ecosystems. However, further research is needed to fully understand its environmental impact under various conditions.

In conclusion, 5-(3-Chloro-4-fluorophenyl)-1,3,4-thiadiazol-2-amine, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. Its role as a versatile building block in drug discovery and materials science underscores its significance in advancing technological and medical frontiers. As research progresses, it is anticipated that this compound will unlock even more innovative applications across various industries.